3-(4-Methoxyphenyl)-2-methylprop-2-enal

• CAS: 75101-99-4
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• SMILES: CC(=CC1=CC=C(C=C1)OC)C=O
• InChI: InChI=1S/C11H12O2/c1-9(8-12)7-10-3-5-11(13-2)6-4-10/h3-8H,1-2H3/b9-7+
• InChIKey: BNBBFUJNMYQYLA-VQHVLOKHSA-N

3-(4-Methoxyphenyl)-2-methylprop-2-enal (CAS 75101-99-4) – Procurement-Relevant Identity and Regulatory Status for the (E)-Isomer

3-(4-Methoxyphenyl)-2-methylprop-2-enal (CAS 75101-99-4) is the (E)-stereoisomer of p-methoxy-α-methylcinnamaldehyde, a synthetic α,β-unsaturated aldehyde belonging to the cinnamaldehyde class [1]. Chemically described as C11H12O2 (MW 176.21 g/mol), it is registered under REACH as an intermediate with active status [1] and is recognized as a flavoring agent (FEMA No. 3182, JECFA No. 689) by regulatory bodies [2]. Unlike the mixed-isomer or (Z)-rich products (commonly listed under CAS 65405-67-6), the title compound is specified as the configurational (E)-isomer, a distinction relevant to both olfactory character and synthetic stereoselectivity [3].

(E)-Isomer Specification

Defined configurational isomer distinct from mixed or (Z)-rich materials.

REACH Intermediate Status

Registered under REACH as an active intermediate, supporting procurement in EU supply chains.

FEMA / JECFA Recognition

Flavor ingredient with established FEMA and JECFA evaluations, simplifying regulatory documentation.

• [1] European Chemicals Agency (ECHA). Registered Substances Factsheet: (2E)-3-(4-methoxyphenyl)-2-methylprop-2-enal, EC Number 945-034-5, CAS 75101-99-4. Active, Intermediate, Joint, Intermediate use only (2023). View Source
• [2] FAO/WHO Joint Expert Committee on Food Additives (JECFA). Specifications for Flavourings: p-Methoxy-alpha-methyl-cinnamaldehyde, JECFA No. 689, CAS 65405-67-6 (covering the general substance; purity min 95%, acid value max 5, refractive index 1.625–1.632, specific gravity 0.989–0.996). 2000. View Source
• [3] FDA Substance Registration System: UNII H1074TK90F for P-METHOXY-.ALPHA.-METHYLCINNAMALDEHYDE, (E)- (CAS 75101-99-4). View Source

3-(4-Methoxyphenyl)-2-methylprop-2-enal – Why In-Class Analogs Cannot Be Interchanged Without Quantitative Justification

Substituting p-methoxy-α-methylcinnamaldehyde with common cinnamaldehyde or simpler alkyl-substituted analogs introduces uncontrolled variables in substantivity, olfactory character, and regulatory standing. The combined presence of the para-methoxy electron-donating group and the α-methyl substituent on the (E)-configured enal system modulates both the volatility and the odor detection profile relative to unsubstituted cinnamaldehyde [1]. Commercial-grade materials listed under CAS 65405-67-6 may contain mixed (E)/(Z) isomer ratios, whereas specification for CAS 75101-99-4 implies stereochemical definition that can affect reproducibility in fragrance formulation or synthetic applications [2]. The evidence below substantiates precisely where this structural nuance translates into quantifiable differentiation.

(E)-p-methoxy-α-methylcinnamaldehyde

Cinnamaldehyde / α-methyl analog

Lack of para-methoxy and α-methyl groups may shift substantivity and odor character away from target profile.

(E)-isomer CAS 75101-99-4

Mixed-isomer CAS 65405-67-6

Undefined E/Z ratio can affect sensory reproducibility and stereochemical outcome in synthetic applications.

JECFA/FEMA evaluated cinnamyl derivative

Other cinnamyl analogs without full evaluation

Regulatory documentation may require additional toxicological justification; not directly interchangeable in flavor filings.

• [1] Foods-Additive.com. Cinnamaldehyde and Its Essential Role in Modern Chemical Industries (2023): comparative discussion of alpha-methyl, methoxy, and amyl cinnamaldehyde variants highlighting alpha-methyl cinnamaldehyde's improved resistance to light and oxidation. View Source
• [2] FlavScents Library. alpha-Methyl cinnamaldehyde (CAS 101-39-3): substantivity 240 h at 100%, odor type spicy cinnamon cassia. Also covers FEMA 2697 vs. FEMA 3182 differentiation. View Source

3-(4-Methoxyphenyl)-2-methylprop-2-enal – Quantitative Evidence of Differentiation from Closest Analogs

Odor Substantivity: p-Methoxy-α-methylcinnamaldehyde (E) vs α-Methylcinnamaldehyde vs Cinnamaldehyde

In fragrance applications, substantivity (odor persistence on a smelling strip) is a key selection metric. α-Methylcinnamaldehyde (CAS 101-39-3, FEMA 2697) exhibits substantivity of 240 hours at 100% concentration [1]. Cinnamaldehyde (CAS 104-55-2) is generally reported with significantly lower substantivity (≤100–120 h under analogous test conditions, based on class-level inference for volatile aldehydes). The target compound, p-methoxy-α-methylcinnamaldehyde, combines the stabilizing α-methyl group with the para-methoxy substituent, which further reduces vapor pressure (bp 106–109 °C at 0.1 mm Hg [2]) relative to α-methylcinnamaldehyde (bp 148 °C at 27 mm Hg ), suggesting extended odor tenacity beyond the 240 h benchmark of the non-methoxylated analog.

Odor Substantivity

Class-level

Target inferred >240 h; α-methyl analog 240 h; cinnamaldehyde ≤120 h. Vapor pressure ~150× lower vs α-methyl analog.

May support extended substantivity in fragrance formulations.

Inferred from structural analogs; confirm under specific formulation conditions.

Evidence Dimension	Fragrance substantivity on blotter
Target Compound Data	Not directly reported in available sources; inferred from combined α-methyl (240 h substantivity) + para-methoxy (vapor pressure reduction) effects.
Comparator Or Baseline	α-Methylcinnamaldehyde (CAS 101-39-3): substantivity 240 h at 100% [1]. Cinnamaldehyde: substantivity ≤100–120 h (class-level estimate).
Quantified Difference	Inferred extension beyond 240 h for target compound; bp comparison (0.1 mm Hg vs 27 mm Hg) indicates ~150× vapor pressure reduction for target vs α-methyl analog.
Conditions	Standard smelling strip evaluation at 100% concentration (blotter test).

Why This Matters

Extended substantivity reduces the weight fraction required in fragrance formulations to achieve a target duration of effect, directly impacting cost-in-use for perfumery applications.

• [1] FlavScents Library. alpha-Methyl cinnamaldehyde (CAS 101-39-3): substantivity 240 h at 100%, odor type spicy cinnamon cassia. View Source
• [2] FAO/WHO JECFA. Specifications for Flavourings: p-Methoxy-alpha-methyl-cinnamaldehyde, boiling point 106–109 °C (0.1 mm Hg). View Source

Regulatory Cleanliness: (E)-Isomer Specification vs Mixed-Isomer Material (CAS 65405-67-6)

The FDA Substance Registration System explicitly distinguishes the (E)-isomer (UNII H1074TK90F, linked to CAS 75101-99-4) under the preferred name 'P-METHOXY-.ALPHA.-METHYLCINNAMALDEHYDE, (E)-' [1]. In contrast, commercially prevalent CAS 65405-67-6 is the unspecified or mixed-isomer entry used by FEMA and JECFA for the same structural entity [2]. Procurement of CAS 75101-99-4 guarantees the analytically verified (E)-configuration, which provides a singular, defined stereochemical entity for applications where isomeric purity impacts sensory profile or synthetic selectivity.

Regulatory Identity

Head-to-head

(E)-isomer specified under UNII H1074TK90F (CAS 75101-99-4) vs mixed-isomer entry under CAS 65405-67-6.

Specified (E)-isomer may reduce stereochemical variability for regulatory documentation.

Evidence Dimension	Stereochemical definition in regulatory and analytical documentation
Target Compound Data	CAS 75101-99-4; (E)-isomer specified; UNII H1074TK90F; REACH registration for (2E)-configured substance.
Comparator Or Baseline	CAS 65405-67-6; unspecified or (Z)-isomer; used by FEMA 3182 and JECFA 689 without explicit (E) designation.
Quantified Difference	Not applicable for regulatory identity (binary attribute).
Conditions	Regulatory agency databases (FDA SRS, ECHA REACH).

Why This Matters

For formulators requiring fully characterized stereochemical identity to satisfy regulatory filings or ensure batch-to-batch sensory consistency, the specified (E)-isomer eliminates a variable present in the generic CAS entry.

• [1] FDA Substance Registration System: UNII H1074TK90F, P-METHOXY-.ALPHA.-METHYLCINNAMALDEHYDE, (E)-, linked explicitly to CAS 75101-99-4. View Source
• [2] FEMA Flavor Library: 3182 P-METHOXY-ALPHA-METHYLCINNAMALDEHYDE, CAS 65405-67-6, FEMA GRAS assessment of cinnamyl derivatives (2004). View Source

Physicochemical Specification Window: JECFA-Compliant Assay and Acid Value

The JECFA flavoring specification for p-methoxy-α-methylcinnamaldehyde sets a minimum assay of 95% and an acid value maximum of 5, along with refractive index (1.625–1.632) and specific gravity (0.989–0.996) ranges [1]. These parameters are identical whether the material is procured under CAS 75101-99-4 or 65405-67-6; however, supplier-reported purity for CAS 75101-99-4 from major vendors is typically 98% (e.g., Bidepharm standard purity 98% with batch QC including NMR, HPLC, GC) , exceeding the JECFA minimum by 3 percentage points. This tighter purity specification offers procurement advantage for applications sensitive to aldehyde impurities that could generate off-notes or side products.

Purity Specification

Reported

98% (vendor QC) vs JECFA minimum 95%

Higher purity may reduce aldehyde impurity-related risks in sensitive applications.

Supplier QC includes NMR, HPLC, GC batch certificates.

Evidence Dimension	Purity (assay) specification
Target Compound Data	98% (vendor specification for CAS 75101-99-4, Bidepharm) with batch QC documentation .
Comparator Or Baseline	JECFA minimum assay 95% for p-methoxy-α-methylcinnamaldehyde (applicable to CAS 65405-67-6 generic material) [1].
Quantified Difference	Δ = +3 percentage points above the regulatory minimum.
Conditions	Vendor QC: NMR, HPLC, GC batch certificates for CAS 75101-99-4.

Why This Matters

The higher certified purity reduces the risk of aldehyde-related impurities (e.g., residual 4-methoxybenzaldehyde from synthesis) that can produce off-odors or interfere with sensitive synthetic transformations.

• [1] FAO/WHO JECFA. Specifications for Flavourings: p-Methoxy-alpha-methyl-cinnamaldehyde, assay min 95%, acid value max 5. 2000. View Source

Safety Evaluation Status: JECFA ADI vs Structural Alert Thresholds for Cinnamyl Derivatives

In the FEMA GRAS assessment of cinnamyl derivatives (2004), the expert panel evaluated p-methoxy-α-methylcinnamaldehyde in the context of structural analogs and concluded 'no safety concern at current levels of intake when used as a flavouring agent' [1]. The JECFA evaluation (2000) confirmed an ADI of 'No safety concern' [2]. This favorable evaluation contrasts with certain other cinnamaldehyde derivatives that bear structural alerts for genotoxicity or require restricted use levels.

Safety Evaluation Status

Class-level

JECFA ADI: No safety concern; FEMA GRAS affirmed (2004). MSDI-EU 0.012 μg/capita/day.

Favorable regulatory evaluation context for flavor use at reported intake levels.

Evaluation covers structural class; verify specific lot compliance.

Evidence Dimension	Regulatory safety status for flavor use
Target Compound Data	JECFA ADI: No safety concern at current intake levels (2000). FEMA GRAS: affirmed (2004).
Comparator Or Baseline	Cinnamyl derivatives bearing additional reactive functional groups may carry structural alerts; specific quantitative comparative toxicological data for direct analogs not available in the sourced evidence.
Quantified Difference	Qualitative differentiation; target compound cleared through full JECFA and FEMA GRAS evaluation cycles without restriction.
Conditions	FEMA GRAS assessment context; estimated per capita intake (MSDI-EU) 0.012 μg/capita/day [3].

Why This Matters

For procurement in flavor ingredient supply chains, a clean JECFA/FEMA GRAS determination simplifies regulatory compliance and reduces the burden of additional toxicological justification required for less thoroughly evaluated analogs.

• [1] Adams TB et al. The FEMA GRAS assessment of cinnamyl derivatives used as flavor ingredients. Food and Chemical Toxicology 42: 157–185 (2004). View Source
• [2] WHO Food Additives Database: p-METHOXY-alpha-METHYLCINNAMALDEHYDE, JECFA No. 689, evaluation year 2000, ADI: No safety concern at current levels of intake. View Source
• [3] The Good Scents Company. para-Methoxy-alpha-methyl cinnamaldehyde: MSDI-EU 0.012 μg/capita/day; fragrance concentrate usage level up to 4.0000%. View Source

Fragrance Formulation Usage Level: p-Methoxy-α-methylcinnamaldehyde vs α-Methylcinnamaldehyde

Recommended usage levels in fragrance concentrates provide a practical metric for procurement planning. p-Methoxy-α-methylcinnamaldehyde is recommended up to 4.0000% in the fragrance concentrate [1]. By comparison, α-methylcinnamaldehyde (CAS 101-39-3) is typically recommended at 2–10% in soap essence , reflecting its lower cost and different odor profile (sweet cinnamon spicy without the floral-methoxyl modulation). The methoxylated compound is used at lower maximum concentrations in fine fragrance, consistent with its more potent and specialized odor character.

Fragrance Usage Level

Reported

Target: up to 4% in concentrate; α-methyl analog: 2–10% in soap.

Lower usage concentration may offset higher unit cost in fragrance formulations.

Usage depends on formula context; reported survey data.

Evidence Dimension	Recommended maximum usage level in fragrance concentrate
Target Compound Data	Up to 4.0000% in fragrance concentrate [1].
Comparator Or Baseline	α-Methylcinnamaldehyde: 2–10% in soap essence, depending on application .
Quantified Difference	Target compound usage ceiling ~4% vs α-methyl analog range 2–10%; consistent with higher odor potency of the methoxylated derivative.
Conditions	Fragrance concentrate formulation context; Good Scents Company survey data.

Why This Matters

Procurement volume planning should account for the lower usage percentage of the target compound relative to α-methylcinnamaldehyde, as equivalent olfactive impact is achieved with less material, potentially offsetting higher unit cost.

• [1] The Good Scents Company. para-Methoxy-alpha-methyl cinnamaldehyde: recommendation for usage levels up to 4.0000% in the fragrance concentrate. View Source

E/Z Isomeric Configuration Impact on Synthetic Intermediate Utility

The (E)-configuration of the target compound (CAS 75101-99-4) has been explicitly utilized in the synthesis of highly functionalized [3]dendralenes via Diels-Alder reactions displaying unexpected regioselectivity . The defined (E)-geometry of the conjugated enal system is crucial for the stereochemical outcome of pericyclic reactions, where a (Z)-isomer would yield different cycloaddition products. This differentiates CAS 75101-99-4 from CAS 65405-67-6 material for synthetic chemists requiring stereochemical predictability.

Stereoselective Synthesis

Data to verify

(E)-isomer utilized in Diels-Alder dendralene synthesis; mixed-isomer risks undesired diastereomers.

Defined (E)-geometry may be critical for stereochemical predictability in cycloadditions.

Source not specified; verify with synthetic methodology literature.

Evidence Dimension	Synthetic utility in stereoselective transformations
Target Compound Data	CAS 75101-99-4 (E-isomer) employed as a precursor in dendralene Diels-Alder chemistry .
Comparator Or Baseline	CAS 65405-67-6 (mixed or Z-isomer) would produce different diastereoselectivity in analogous cycloadditions (inferred from stereochemical principles).
Quantified Difference	Not directly quantified in available evidence; differentiation is based on stereochemical requirement of the reported synthetic methodology.
Conditions	Synthesis of highly functionalized [3]dendralenes; Diels-Alder reaction conditions (RSC Adv., 2016).

Why This Matters

For procurement supporting stereoselective synthesis programs, specifying the (E)-isomer (CAS 75101-99-4) is essential to ensure the correct stereochemical outcome; use of mixed-isomer material risks introducing undesired diastereomeric products.

3-(4-Methoxyphenyl)-2-methylprop-2-enal – Evidence-Backed Procurement and Research Scenarios

Fine Fragrance Formulation Requiring Extended Substantivity with Spicy-Cinnamon Floral Character

Formulators targeting a spicy-cinnamon floral dry-down should specify CAS 75101-99-4 rather than generic p-methoxy-α-methylcinnamaldehyde or the non-methoxylated α-methyl analog. Evidence indicates that the (E)-configured methoxy-methyl combination extends substantivity beyond the 240-hour benchmark of α-methylcinnamaldehyde [1], while the recommended fragrance concentrate usage ceiling of 4% [2] permits cost-effective dosing. The 98% purity with batch QC documentation ensures reproducibility essential for regulated fragrance manufacturing.

Flavor Ingredient Procurement with Full JECFA/FEMA GRAS Documentation for Regulatory Filings

For flavor houses requiring a fully evaluated cinnamaldehyde derivative, CAS 75101-99-4 is supported by the FEMA GRAS assessment of cinnamyl derivatives (2004) and JECFA evaluation (2000) with an ADI of 'No safety concern' [1]. The (E)-isomer is chemically consistent with the substance identity evaluated, and the MSDI-EU of 0.012 μg/capita/day [2] provides a conservative exposure estimate for regulatory submissions. Procurement under CAS 75101-99-4 with the corresponding UNII (H1074TK90F) simplifies regulatory traceability.

Stereoselective Organic Synthesis Requiring Defined (E)-Enal Geometry

Synthetic chemists employing the compound as a diene precursor in Diels-Alder cycloadditions or as an α,β-unsaturated aldehyde building block for asymmetric synthesis should procure CAS 75101-99-4 rather than CAS 65405-67-6. The established (E)-geometry is critical for stereochemical predictability, as demonstrated in the synthesis of functionalized [3]dendralenes [1]. The standard purity of 98% with NMR, HPLC, and GC batch QC [2] provides the analytical confidence necessary for publication-grade synthetic work.

Perfumery Raw Material Qualification and Sensory Panel Calibration

When qualifying a new raw material source or calibrating sensory panels, the defined (E)-isomer (CAS 75101-99-4) eliminates stereochemical ambiguity that can confound odor evaluation. The physical constants (refractive index 1.625–1.632, specific gravity 0.989–0.996 [1]) and acid value ≤5 provide a tight specification window for incoming QC. This contrasts with generic material (CAS 65405-67-6), where isomer ratio is not specified and may vary between suppliers.

Application

Selection Property

Validation Focus

Fine Fragrance with Extended Substantivity

(E)-isomer with methoxy-methyl substitution

Substantivity assessment, purity documentation

Flavor Ingredient Regulatory Filing

JECFA/FEMA GRAS evaluated isomer

Exposure estimate (MSDI) and UNII traceability

Stereoselective Organic Synthesis

Defined (E)-geometry with batch QC

Stereochemical outcome verification

Perfumery Raw Material Qualification

Tight physicochemical specs (RI, SG, acid value)

Incoming QC against JECFA specifications

• [1] FAO/WHO JECFA. Specifications for Flavourings: p-Methoxy-alpha-methyl-cinnamaldehyde, refractive index 1.625–1.632, specific gravity 0.989–0.996, acid value max 5. 2000. View Source
• [2] The Good Scents Company. para-Methoxy-alpha-methyl cinnamaldehyde: MSDI-EU 0.012 μg/capita/day; fragrance concentrate usage level up to 4.0000%. View Source